Cas no 301335-39-7 (3-phenoxyazetidine hydrochloride)

3-phenoxyazetidine hydrochloride structure
301335-39-7 structure
Product Name:3-phenoxyazetidine hydrochloride
CAS No:301335-39-7
MF:C9H12ClNO
MW:185.650681495667
MDL:MFCD01314198
CID:858706
PubChem ID:18526446
Update Time:2025-04-19

3-phenoxyazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Phenoxy-azetidinehydrochloride
    • 3-Azetidinyl phenyl ether hydrochloride
    • 3-phenoxyazetidine hydrochloride
    • 3-Phenoxyazetidine HCl
    • 3-Phenoxyazetidine hydrochloride (1:1)
    • Azetidine, 3-phenoxy-, hydrochloride (1:1)
    • 3-Phenoxy-azetidine hydrochloride
    • DB-262475
    • AKOS015899300
    • F8888-5628
    • SCHEMBL795619
    • MFCD01314198
    • BMA33539
    • 3-Phenoxy-azetidine hydrochloride, AldrichCPR
    • BDSCNJYDEAUDGY-UHFFFAOYSA-N
    • 3-Phenoxyazetidine--hydrogen chloride (1/1)
    • SB36468
    • 3-phenoxyazetidinehydrochloride
    • 301335-39-7
    • EN300-67171
    • DTXSID80594836
    • AS-43071
    • SY064347
    • CS-0072870
    • 3-phenoxyazetidine;hydrochloride
    • MDL: MFCD01314198
    • Inchi: 1S/C9H11NO.ClH/c1-2-4-8(5-3-1)11-9-6-10-7-9;/h1-5,9-10H,6-7H2;1H
    • InChI Key: BDSCNJYDEAUDGY-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CC=CC=1)C1CNC1

Computed Properties

  • Exact Mass: 185.06086
  • Monoisotopic Mass: 185.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 117
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26

3-phenoxyazetidine hydrochloride Pricemore >>

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